Cas no 1613473-89-4 ((1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride)

• Product Name: (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride
• CAS No: 1613473-89-4
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD28968392
• CID: 5171247
• PubChem ID: 118483877
• Update Time: 2025-06-09

(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-methyl-2-phenyl-, hydrochloride (1:1), (1R,2S)-
• (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride

• MDL： MFCD28968392
• Inchi： 1S/C10H13N.ClH/c1-10(11)7-9(10)8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3;1H/t9-,10+;/m0./s1
• InChI Key： ATFVTRDQCBBLIQ-BAUSSPIASA-N
• SMILES： C[C@]1(C[C@H]1C1C=CC=CC=1)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride

(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride (CAS No. 1613473-89-4): A Comprehensive Overview

(1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride (CAS No. 1613473-89-4) is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its systematic name (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride, is a derivative of cyclopropane with a phenyl and methyl substituent, and it exists as a hydrochloride salt. The unique stereochemistry and structural features of this compound make it an intriguing subject for various applications, including drug discovery and synthetic chemistry.

The synthesis of (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride involves a series of well-defined chemical reactions that highlight the importance of stereocontrol in organic synthesis. Recent advancements in asymmetric catalysis have enabled the efficient and selective preparation of this compound with high enantiomeric purity. One notable method involves the use of chiral catalysts, such as binaphthyl-based phosphoric acids, which facilitate the asymmetric hydrogenation of the corresponding prochiral ketone intermediate. This approach not only enhances the yield but also ensures the desired stereochemical outcome.

In the context of medicinal chemistry, (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride has been explored for its potential pharmacological properties. Studies have shown that this compound exhibits activity at various biological targets, including neurotransmitter receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry demonstrated that (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride acts as a potent and selective inhibitor of monoamine oxidase (MAO), an enzyme involved in the degradation of neurotransmitters such as serotonin and dopamine. This property makes it a promising lead compound for the development of new therapeutic agents for neurological disorders.

Beyond its potential as a drug candidate, (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride has also been utilized as a building block in the synthesis of more complex molecules. Its unique structural features provide valuable functional groups that can be further modified to introduce additional functionalities or enhance specific properties. For example, recent work in synthetic organic chemistry has shown that this compound can serve as a versatile starting material for the preparation of novel heterocyclic compounds with potential applications in materials science and catalysis.

The physical and chemical properties of (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride have been extensively characterized using various analytical techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula and purity, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its structural configuration. Additionally, X-ray crystallography has been employed to determine the absolute configuration and three-dimensional structure of this compound with high precision.

In terms of safety and handling, it is important to note that while (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride is not classified as a hazardous material or controlled substance, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride are promising. Ongoing research continues to explore its potential applications in both fundamental science and applied fields. For instance, efforts are underway to optimize its pharmacological profile for use in treating specific neurological conditions. Additionally, its utility as a synthetic intermediate is likely to expand as new methodologies for functionalization are developed.

In conclusion, (1R,2S)-1-methyl-2-phenylcyclopropan-1-amine hydrochloride (CAS No. 1613473-89-4) represents a fascinating molecule with diverse applications in chemistry and medicine. Its unique stereochemistry and chemical properties make it an important subject for further investigation and development.